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Compound of Interest

Compound Name: Terbuchlor

Cat. No.: B1295756 Get Quote

Disclaimer: Publicly available, detailed scientific literature and technical data specifically for

Terbuchlor are limited. The following application notes and protocols are based on the general

characteristics of chloroacetamide herbicides and Very Long-Chain Fatty Acid (VLCFA)

inhibitors, the class to which Terbuchlor belongs. Researchers should use this information as

a guideline and conduct preliminary dose-response and crop safety trials under their specific

conditions.

Introduction
Terbuchlor is a selective, pre-emergent herbicide belonging to the chloroacetamide chemical

family. Its primary application is in the control of annual grasses and certain small-seeded

broadleaf weeds in various agricultural crops. As a pre-emergent herbicide, Terbuchlor is
applied to the soil before weed seeds germinate, forming a chemical barrier that inhibits their

growth and establishment.[1][2]

Mechanism of Action
Terbuchlor's herbicidal activity stems from its inhibition of very-long-chain fatty acid (VLCFA)

synthesis in susceptible plants.[3][4][5] VLCFAs are crucial components of plant cell

membranes and are essential for cell division and growth. By disrupting VLCFA production,

Terbuchlor impairs the development of emerging shoots and roots of weed seedlings, leading

to their death shortly after germination. This mode of action is characteristic of herbicides in the

WSSA Group 15.
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Data Presentation
Due to the lack of specific public data for Terbuchlor, the following tables are illustrative and

based on typical data for chloroacetamide and VLCFA-inhibiting herbicides. These values are

not specific to Terbuchlor and must be determined experimentally.

Table 1: General Application Rates for VLCFA-Inhibiting Herbicides in Key Crops

Crop
Application Rate (kg
a.i./ha)

Soil Type Considerations

Rice 0.5 - 1.5

Lower rates on coarse-textured

soils; higher rates on fine-

textured, high organic matter

soils.

Soybeans 0.75 - 2.0

Potential for crop injury on

sandy soils with low organic

matter. Ensure good furrow

closure.

Corn 1.0 - 2.5

Higher rates may be needed

for heavy weed pressure and

in soils with high organic

matter.

Cereals (Wheat, Barley) 0.5 - 1.25
Application timing is critical to

avoid crop injury.

Table 2: General Weed Control Spectrum for VLCFA-Inhibiting Herbicides
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Weed Species Common Name Control Level

Echinochloa crus-galli Barnyardgrass Excellent

Digitaria sanguinalis Large Crabgrass Excellent

Setaria faberi Giant Foxtail Excellent

Amaranthus retroflexus Redroot Pigweed Good to Excellent

Chenopodium album Common Lambsquarters Good

Solanum nigrum Black Nightshade Good

Ambrosia artemisiifolia Common Ragweed Fair to Good

Abutilon theophrasti Velvetleaf Poor to Fair

Experimental Protocols
The following are detailed, generalized protocols for evaluating the pre-emergent efficacy and

crop safety of a herbicide like Terbuchlor.

Protocol for Evaluating Pre-Emergent Efficacy
Objective: To determine the effective application rate of Terbuchlor for the control of key weed

species in a specific crop.

Materials:

Terbuchlor formulation

Research track sprayer with appropriate nozzles

Prepared field plots or pots with uniform soil type

Seeds of target weed species (e.g., Echinochloa colona)

Seeds of the desired crop (e.g., rice)

Untreated control plots
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Commercial standard herbicide for comparison

Data collection tools (quadrats, scales, data sheets)

Methodology:

Experimental Design: A randomized complete block design (RCBD) with a minimum of four

replications is recommended.

Plot Preparation: Prepare a uniform seedbed. For pot studies, fill pots with a consistent soil

mix.

Weed Seeding: If natural weed pressure is not uniform, broadcast a known density of target

weed seeds and incorporate them lightly into the soil.

Herbicide Application:

Calibrate the sprayer to deliver a consistent volume (e.g., 100-200 L/ha).

Apply different rates of Terbuchlor immediately after crop seeding.

Include an untreated control and a commercial standard in each replication.

Activation: After application, provide irrigation (e.g., 0.5 inches) to activate the herbicide,

moving it into the weed germination zone, if rainfall is not imminent.

Data Collection:

At 15, 30, and 60 days after treatment (DAT), assess weed control.

Use quadrats to count weed density (number of weeds per unit area).

Harvest the above-ground weed biomass from the quadrats, dry in an oven at 70°C for 72

hours, and record the dry weight.

Data Analysis:
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Calculate Weed Control Efficiency (%) using the formula: WCE (%) = [(Dry weight in

control - Dry weight in treatment) / Dry weight in control] x 100

Analyze data using Analysis of Variance (ANOVA) to determine significant differences

between treatments.

Protocol for Assessing Crop Safety
Objective: To evaluate the tolerance of a specific crop to various application rates of

Terbuchlor.

Materials:

Same as in the efficacy protocol, but with a focus on crop plots without weed pressure.

Methodology:

Experimental Design and Application: Follow the same design and application procedure as

the efficacy trial, but in a weed-free environment to isolate the herbicide's effect on the crop.

Data Collection:

Phytotoxicity Ratings: At 7, 14, and 28 DAT, visually assess crop injury on a scale of 0%

(no injury) to 100% (plant death). Note symptoms like stunting, chlorosis, or stand

reduction.

Plant Height: Measure the height of a representative number of plants in each plot.

Crop Biomass: At a specified time point, harvest the above-ground portion of the crop, dry,

and weigh it.

Yield: For full-season trials, harvest the crop at maturity and determine the yield per plot.

Data Analysis: Use ANOVA to compare crop injury ratings, height, biomass, and yield among

the different herbicide rates and the untreated control.

Visualizations
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Caption: Mechanism of action of Terbuchlor.
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Caption: Experimental workflow for efficacy testing.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1295756?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify Target Weeds
& Crop

Are target weeds
susceptible to

VLCFA inhibitors?

Is the crop tolerant?

Yes

Do Not Apply:
Select Alternative Herbicide

No

Determine Soil Type
& Organic Matter

Yes No

Select Application Rate

Apply Pre-Emergence

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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